Cas no 75989-56-9 (3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-5-propyl-)

• Product Name: 3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-5-propyl-
• CAS No: 75989-56-9
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 538646
• PubChem ID: 12621636
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-5-propyl-
• 4-amino-3-propyl-1H-1,2,4-triazol-5-one
• DTXSID60504635
• 75989-56-9
• 4-Amino-5-propyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• SCHEMBL9532893

• Inchi： 1S/C5H10N4O/c1-2-3-4-7-8-5(10)9(4)6/h2-3,6H2,1H3,(H,8,10)
• InChI Key： YSORPAIURFODQD-UHFFFAOYSA-N
• SMILES： O=C1NN=C(CCC)N1N

Computed Properties

• Exact Mass: 142.0856
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.72